Cas no 2137591-05-8 (1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one)

• Product Name: 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one
• CAS No: 2137591-05-8
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 6615086
• PubChem ID: 165464685
• Update Time: 2025-08-05

1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137591-05-8
• 1-{3-azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one
• EN300-803708
• 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one

• Inchi： 1S/C11H18ClNO/c12-5-3-11(14)13-6-4-9-1-2-10(7-9)8-13/h9-10H,1-8H2
• InChI Key： ZMVKGEUYBMYDJG-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCC2CCC(C1)C2)=O

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one

Introduction to 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one (CAS No. 2137591-05-8)

1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one, with the CAS number 2137591-05-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one make it a promising candidate for various pharmacological studies.

The chemical structure of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one consists of a 3-azabicyclo[4.2.1]nonane core, which is a bicyclic ring system with a nitrogen atom at the bridgehead position, and a chloropropionyl moiety attached to the nitrogen atom. This combination of structural elements imparts specific chemical and biological properties to the compound, making it an interesting target for both academic and industrial research.

In recent years, azabicyclic compounds have been extensively studied for their potential in various therapeutic areas, including central nervous system (CNS) disorders, cancer, and inflammatory diseases. The presence of the chloropropionyl group in 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one adds an additional layer of complexity and functionality, which can influence its binding affinity to specific receptors or enzymes.

Recent Research Findings: Several studies have highlighted the potential of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for drug discovery in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another notable study conducted by researchers at the University of California, San Francisco, investigated the anti-inflammatory properties of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological activities, the synthetic accessibility of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one has been a subject of interest for organic chemists. A recent paper in Organic Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions, which provides a scalable method for its production.

The stability and solubility profiles of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one have also been evaluated in various solvents and physiological conditions. These properties are crucial for optimizing its formulation and delivery methods in preclinical and clinical settings.

Clinical Potential: While still in the early stages of development, 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one shows promise as a lead compound for further optimization and drug development. Preclinical studies have indicated that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.

The potential therapeutic applications of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one are not limited to CNS disorders and inflammation but may extend to other areas such as cancer treatment and metabolic diseases. Ongoing research is focused on elucidating its mechanism of action and identifying specific molecular targets that can be modulated by this compound.

Safety Considerations: As with any new chemical entity (NCE), safety is a critical aspect that must be thoroughly evaluated before advancing to clinical trials. Preclinical toxicology studies have shown that 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 1-{3-Azabicyclo[4.2.1]nonan-3-yl}-3-chloropropan-1-one (CAS No. 2137591-05-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.